Cas no 263873-69-4 (1,6,10,14-Phytatetraene-3,5,9-triol)

• Product Name: 1,6,10,14-Phytatetraene-3,5,9-triol
• CAS No: 263873-69-4
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• MDL: MFCD24849367
• CID: 4784399
• PubChem ID: 10734640
• Update Time: 2024-11-05

1,6,10,14-Phytatetraene-3,5,9-triol Chemical and Physical Properties

Names and Identifiers

• 1,6,10,14-Phytatetraene-3,5,9-triol
• 1,6,10,14-Phytatetraene-3,5,9-triol >=90% (LC/MS-ELSD)
• ACon1_000841
• CHEBI:228459
• (6E,10E)-3,7,11,15-tetramethylhexadeca-1,6,10,14-tetraene-3,5,9-triol
• NCGC00169306-01
• AKOS040735172
• MEGxp0_000729
• 1,6,10,14-Phytatetraene-3,5,9-triol, >=90% (LC/MS-ELSD)
• 263873-69-4

• MDL： MFCD24849367
• Inchi： 1S/C20H34O3/c1-7-20(6,23)14-19(22)13-17(5)12-18(21)11-16(4)10-8-9-15(2)3/h7,9,11,13,18-19,21-23H,1,8,10,12,14H2,2-6H3
• InChI Key： ORFNMFQBYRQSRP-UHFFFAOYSA-N
• SMILES： C=CC(O)(CC(O)C=C(CC(O)C=C(CC/C=C(\C)/C)C)C)C

Computed Properties

• Exact Mass: 322.25079494g/mol
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.318
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids